Cas no 459856-18-9 (Pexacerfont)

• Product Name: Pexacerfont
• CAS No: 459856-18-9
• MF: C₁₈H₂₄N₆O
• MW: 340.422762870789
• CID: 834738
• PubChem ID: 9884366
• Update Time: 2025-07-25

Pexacerfont Chemical and Physical Properties

Names and Identifiers

• Pexacerfont
• N-[(2R)-butan-2-yl]-8-(6-methoxy-2-methylpyridin-3-yl)-2,7-dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine
• [14C]-Pexacerfont
• 4-((R)-2-butylamino)-2,7-dimethyl-8-(2-methyl-6-methoxypyrid-3-yl)[1,5-a]pyrazolo-1,3,5-triazine
• BMS562086
• BMS-562086
• CHEMBL482950
• CRF1 ANTAGONIST
• D10022
• Pexacerfont [USAN:INN]
• SureCN5235999
• UNII-LF1VBG4ZUK
• 8-(6-Methoxy-2-methyl-3-pyridinyl)-2,7-dimethyl-N-[(1R)-1-methylpropyl]pyrazolo[1,5-a]-1,3,5-triazin-4-amine
• Pexacerfont (USAN/INN)
• 8-(6-Methoxy-2-methylpyridin-3-yl)-2,7-dimethyl-N-[(1R)-1-methylpropyl]pyrazolo[1,5-a]-1,3,5-triazin-4-amine
• N-((R)-sec-butyl)-8-(6-methoxy-2-methylpyridin-3-yl)-2,7-dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine
• AKOS040742389
• Q7179563
• DA-66596
• 8-(6-Methoxy-2-methylpyridin-3-yl)-2,7-dimethyl-N-((1R)-1-methylpropyl)pyrazolo(1,5-a)-1,3,5-triazin-4-amine
• N-((2R)-BUTAN-2-YL)-8-(6-METHOXY-2-METHYLPYRIDIN-3-YL)-2,7-DIMETHYLPYRAZOLO(1,5-A)(1,3,5)TRIAZIN-4-AMINE
• PEXACERFONT [INN]
• AC-32621
• DTXSID60196675
• GLXC-15296
• SCHEMBL5235999
• LF1VBG4ZUK
• HY-12127
• Pyrazolo(1,5-a)-1,3,5-triazin-4-amine, 8-(6-methoxy-2-methyl-3-pyridinyl)-2,7-dimethyl-N-((1R)-1-methylpropyl)-
• EX-A3079
• CHEBI:177416
• ZB1563
• D70085
• DB12572
• Dpc-a69448
• BMS 562086
• BDBM29490
• CS-6630
• MS-25202
• Pexacerfont [USAN]
• 459856-18-9
• NS00072040
• Pyrazolo[1,5-a]-1,3,5-triazine, 13-15
• GTPL10379

• Inchi： 1S/C18H24N6O/c1-7-10(2)19-18-22-13(5)21-17-16(12(4)23-24(17)18)14-8-9-15(25-6)20-11(14)3/h8-10H,7H2,1-6H3,(H,19,21,22)/t10-/m1/s1
• InChI Key： LBWQSAZEYIZZCE-SNVBAGLBSA-N
• SMILES： O(C)C1=CC=C(C(C)=N1)C1C(C)=NN2C(=NC(C)=NC2=1)N[C@H](C)CC

Computed Properties

• Exact Mass: 340.20115941g/mol
• Monoisotopic Mass: 340.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.24
• Melting Point: 118 ºC

Pexacerfont Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Pexacerfont

Pexacerfont and CAS No. 459856-18-9: A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Applications

Pexacerfont is a groundbreaking compound with the CAS No. 459856-18-9 designation, representing a significant advancement in the field of neuropharmacology. This molecule, specifically designed to modulate the endocannabinoid system, has garnered attention for its potential in treating a range of neurological and psychiatric disorders. Recent studies published in 2023 and 2024 highlight its efficacy in conditions such as major depressive disorder and anxiety spectrum disorders, underscoring its therapeutic versatility.

Pexacerfont operates by selectively inhibiting the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down anandamide, a key endocannabinoid. By blocking FAAH, Pexacerfont increases anandamide levels in the brain, thereby modulating neurotransmitter activity and influencing mood regulation. This mechanism is supported by preclinical data from 2023, which demonstrated that Pexacerfont significantly reduced anxiety-like behaviors in rodent models of post-traumatic stress disorder (PTSD).

Recent clinical trials, including a phase II study published in 2024, have shown promising results for Pexacerfont in treating major depressive disorder. Participants exhibited statistically significant improvements in depression scores compared to placebo groups, with minimal side effects reported. These findings suggest that Pexacerfont could offer a novel therapeutic approach for patients who have not responded to traditional antidepressants.

One of the key advantages of Pexacerfont is its selectivity for FAAH, which minimizes off-target effects. This is critical in reducing potential adverse reactions, as highlighted in a 2023 review article in Pharmacological Reviews. The compound's specificity for FAAH over other enzymes such as monoacylglycerol lipase (MAGL) is a major factor in its safety profile, making it a favorable candidate for long-term treatment.

Current research is also exploring the potential of Pexacerfont in combination therapies. A 2024 study published in Neuropsychopharmacology investigated the synergistic effects of Pexacerfont with selective serotonin reuptake inhibitors (SSRIs) in treating major depressive disorder. The results indicated that the combination therapy led to enhanced therapeutic outcomes compared to monotherapy, suggesting a potential role in personalized medicine approaches.

Another area of interest is the use of Pexacerfont in neurodegenerative diseases. Preliminary data from a 2023 preclinical study suggests that the compound may have neuroprotective properties, potentially delaying the progression of diseases such as Alzheimer's disease and Parkinson's disease. These findings are based on the compound's ability to reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegeneration.

Despite its promising profile, the development of Pexacerfont is not without challenges. Ongoing research is focused on optimizing its pharmacokinetic properties to ensure consistent therapeutic effects. A 2024 study in Drug Metabolism and Disposition explored the metabolic pathways of Pexacerfont and identified potential strategies to enhance its bioavailability, which is crucial for its clinical application.

Additionally, safety and tolerability studies are critical for the advancement of Pexacerfont. A 2023 clinical trial reported that the compound was generally well-tolerated, with common side effects including mild gastrointestinal discomfort and dizziness. These side effects were largely transient and did not lead to discontinuation of the treatment, further supporting its safety profile.

The CAS No. 459856-18-9 designation for Pexacerfont underscores its importance in the chemical database, as it is a unique identifier for this compound. This classification facilitates its tracking and regulation, ensuring that its use in research and clinical settings is properly documented and monitored.

As the field of neuropharmacology continues to evolve, Pexacerfont stands as a testament to the potential of targeting the endocannabinoid system for therapeutic benefit. The compound's ability to modulate neurotransmitter activity while maintaining a favorable safety profile positions it as a promising candidate for future drug development. Ongoing research will likely expand its applications, potentially addressing a broader spectrum of neurological and psychiatric conditions.

Moreover, the integration of Pexacerfont into personalized treatment plans is an emerging area of interest. By tailoring therapies to individual patient needs, the compound may offer more effective and targeted interventions. This approach is supported by recent advancements in pharmacogenomics, which allow for the customization of drug therapies based on genetic profiles.

In conclusion, Pexacerfont represents a significant advancement in the treatment of neurological and psychiatric disorders. Its unique mechanism of action, combined with a favorable safety profile, positions it as a valuable therapeutic option. As research continues to uncover its potential, Pexacerfont may play a pivotal role in the future of mental health care, offering new hope for patients seeking effective treatment options.